Cas no 882172-60-3 (Desmethyl Erlotinib Carboxylate Acid)
882172-60-3 structure
Desmethyl Erlotinib Carboxylate Acid
882172-60-3
C21H19N3O5
393.39266
1065394
Desmethyl Erlotinib Carboxylate Acid Properties
Names and Identifiers
-
- Desmethyl Erlotinib Carboxylate Acid
- 2-[4-(3-ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxyacetic acid
- TG101209
-
Computed Properties
- 393.13200
Experimental Properties
- 2.91630
- 102.80000
Desmethyl Erlotinib Carboxylate Acid Suppliers
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Desmethyl Erlotinib Carboxylate Acid Related Literature
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Leila Zeiri,Yael Levi-Kalisman Nanoscale, 2013,5, 10487-10493
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F. Ferreres,J. Bernardo,P. B. Andrade,C. Sousa,A. Gil-Izquierdo,P. Valentão RSC Adv., 2015,5, 41576-41584
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Tomoya Mashiko,Yuta Nakazato,Yuta Katsumura,Akihiko Kasamatsu,Shinya Adachi,Shogo Kamo,Akinobu Matsuzawa,Kazuyuki Sugita Org. Biomol. Chem., 2021,19, 5127-5132
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Niranjan Kumar Namelikonda,Roman Manetsch Chem. Commun., 2012,48, 1526-1528
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Galit Fichman,Tom Guterman,Lihi Adler-Abramovich CrystEngComm, 2015,17, 8105-8112
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Muni Yu,Sisi Liu,Dong Su,Yanfeng Qin Nanoscale, 2019,11, 22230-22236
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Udita Bhattacharjee,Subhajit Bhowmik,Shuvajit Ghosh,Surendra K. Martha Sustainable Energy Fuels, 2023,7, 2321-2338
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Jasper Delaey,Lobke De Vos,Peter Dubruel,Sandra Van Vlierberghe,Bert Van den Bogerd Biomater. Sci., 2022,10, 2440-2461
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Jilin Wang,Lulu Zhang,Fei Long,Weimin Wang,Yunle Gu,Shuyi Mo,Zhengguang Zou,Zhengyi Fu RSC Adv., 2016,6, 23272-23278
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